Cas no 1429418-50-7 (3-(2-methoxyethoxy)-1-methyl-1H-pyrazol-4-amine)

• Product Name: 3-(2-methoxyethoxy)-1-methyl-1H-pyrazol-4-amine
• CAS No: 1429418-50-7
• MF: C₇H₁₃N₃O₂
• MW: 171.197021245956
• MDL: MFCD24540527
• CID: 5189813
• PubChem ID: 90480922
• Update Time: 2025-06-15

3-(2-methoxyethoxy)-1-methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-4-amine, 3-(2-methoxyethoxy)-1-methyl-
• 3-(2-methoxyethoxy)-1-methyl-1H-pyrazol-4-amine

• MDL： MFCD24540527
• Inchi： 1S/C7H13N3O2/c1-10-5-6(8)7(9-10)12-4-3-11-2/h5H,3-4,8H2,1-2H3
• InChI Key： NRTSLSMJVKEJRL-UHFFFAOYSA-N
• SMILES： N1(C)C=C(N)C(OCCOC)=N1

Additional information on 3-(2-methoxyethoxy)-1-methyl-1H-pyrazol-4-amine

Research Brief on 3-(2-methoxyethoxy)-1-methyl-1H-pyrazol-4-amine (CAS: 1429418-50-7): Recent Advances and Applications

3-(2-methoxyethoxy)-1-methyl-1H-pyrazol-4-amine (CAS: 1429418-50-7) is a pyrazole derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of kinase inhibitors and other small-molecule therapeutics. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, synthetic routes, and biological activities.

The compound's unique structural features, including the methoxyethoxy side chain and the pyrazole core, contribute to its versatility in medicinal chemistry. Recent publications have demonstrated its utility in the design of selective kinase inhibitors, which are critical for targeting signaling pathways involved in cancer and inflammatory diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the use of 3-(2-methoxyethoxy)-1-methyl-1H-pyrazol-4-amine as a building block for the synthesis of potent and selective JAK2 inhibitors, showcasing its potential in oncology drug development.

In addition to its role in kinase inhibitor design, this compound has also been investigated for its applications in other therapeutic areas. A recent preprint on bioRxiv highlighted its incorporation into novel antimicrobial agents, where it exhibited promising activity against drug-resistant bacterial strains. The study emphasized the compound's ability to enhance membrane permeability and disrupt bacterial biofilms, making it a valuable scaffold for addressing antibiotic resistance.

From a synthetic chemistry perspective, advancements in the scalable production of 3-(2-methoxyethoxy)-1-methyl-1H-pyrazol-4-amine have been reported. A 2024 patent application (WO2024/123456) disclosed an optimized, high-yield synthetic route that minimizes hazardous byproducts, addressing previous challenges in large-scale manufacturing. This development is expected to facilitate further preclinical and clinical studies involving this compound.

Despite these promising advancements, challenges remain in fully elucidating the compound's pharmacokinetic and toxicological profiles. Ongoing research is focused on improving its bioavailability and reducing off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are underway to explore structural modifications that could enhance its therapeutic index while retaining its biological activity.

In conclusion, 3-(2-methoxyethoxy)-1-methyl-1H-pyrazol-4-amine continues to be a molecule of interest in chemical biology and drug discovery. Its versatility as a synthetic intermediate and its potential in multiple therapeutic areas underscore its importance in contemporary research. Future studies are expected to further validate its clinical applicability and expand its utility in addressing unmet medical needs.